1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide

• IUPAC Name: 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide
• InChI: InChI=1S/C16H28N2O2/c1-4-15(5-2)7-6-11-18(12-10-15)14(20)16(8-9-16)13(19)17-3/h4-12H2,1-3H3,(H,17,19)
• InChI Key: KRVQLGNNOAQANI-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCCN(CC1)C(=O)C2(CC2)C(=O)NC)CC
• Molecular Formula: C16H28N2O2
• Molecular Weight: 280.41 g/mol

Description

1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide, also known as SR9011, is a synthetic compound that belongs to the family of Rev-erb agonists. It was first synthesized by Thomas Burris and his colleagues in 2012 at the Scripps Research Institute. SR9011 has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases, including metabolic disorders, cancer, and neurological disorders.

Mechanism of Action

1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide acts as a Rev-erb agonist, which regulates the expression of genes involved in various biological processes, including metabolism, inflammation, and circadian rhythm. 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide binds to Rev-erbα and Rev-erbβ, which leads to the recruitment of corepressor complexes and the suppression of gene expression. The downstream effects of 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide on gene expression lead to its therapeutic effects in various diseases.
Biochemical and Physiological Effects
1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide has been shown to improve metabolic parameters by increasing fatty acid oxidation, decreasing lipogenesis, and improving glucose uptake in skeletal muscle and adipose tissue. 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide also reduces inflammation by suppressing the expression of pro-inflammatory genes and increasing the expression of anti-inflammatory genes. In cancer cells, 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide induces apoptosis by activating the p53 pathway and inhibiting the AKT pathway. In animal models of neurological disorders, 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide reduces neuroinflammation and improves cognitive function by regulating the expression of genes involved in synaptic plasticity and neuroprotection.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide in lab experiments is its specificity for Rev-erbα and Rev-erbβ, which allows for the selective modulation of gene expression. 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide is also relatively stable and can be easily administered to animals through oral gavage. However, one of the limitations of using 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide is its high cost, which may limit its widespread use in research.

Future Directions

There are several future directions for the research of 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide. One potential application is its use as a therapeutic agent for metabolic disorders, including obesity and type 2 diabetes. 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide may also have potential as an anti-cancer agent, particularly in combination with other chemotherapeutic agents. Additionally, 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide may have therapeutic potential in neurological disorders, including Alzheimer's disease and traumatic brain injury. Further research is needed to fully understand the mechanism of action and potential therapeutic applications of 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide.

Synthesis Methods

The synthesis of 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide involves the reaction of 4,4-diethylazepan-1-amine with N-methylcyclopropane-1-carboxylic acid chloride in the presence of triethylamine. The resulting product is then treated with hydrochloric acid to obtain 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide in its freebase form. The synthesis method of 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to improve metabolic parameters, including glucose tolerance, insulin sensitivity, and lipid metabolism, in animal models of obesity and type 2 diabetes. 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. Additionally, 1-(4,4-diethylazepane-1-carbonyl)-N-methylcyclopropane-1-carboxamide has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and traumatic brain injury.